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Compound of Interest

Compound Name: Potassium stannate trihydrate

Cat. No.: B077973

An In-depth Technical Guide to the Safe Laboratory Use of Potassium Stannate Trihydrate

This guide provides comprehensive safety information for potassium stannate trihydrate
(CAS No. 12125-03-0), tailored for researchers, scientists, and drug development
professionals. It covers hazard identification, safe handling protocols, emergency procedures,
and key physical and toxicological data to ensure its safe application in a laboratory setting.

Hazard Identification and Classification

Potassium stannate trihydrate is classified as a hazardous substance according to the
Globally Harmonized System (GHS) and OSHA 29 CFR 1910.1200.[1][2] The primary hazards
are associated with irritation to the skin, eyes, and respiratory system.[3][4]

GHS Classification:
o Skin Corrosion/Irritation: Category 2[2][3][4]
o Serious Eye Damage/Eye Irritation: Category 2A / 2[2][3][4]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[2]
[31[4]

The following tables summarize the hazard and precautionary statements associated with
potassium stannate trihydrate.
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Table 1: Hazard Statements (H-Statements)

Code Statement
H315 Causes skin irritation.[3][4][5]
H319 Causes serious eye irritation.[3][4][5]

| H335 | May cause respiratory irritation.[3][4][5] |

Table 2: Precautionary Statements (P-Statements)

Code Statement
P261 Avoid breathing dust.[6][7]
264 Wash hands and any exposed skin thoroughly
after handling.[2][6]
Use only outdoors or in a well-ventilated area.[2]
pP271
[6]
280 Wear protective gloves, protective clothing, and
eye/face protection.[6][7]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[6]
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.[2][6]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2][6]
312 Call a POISON CENTER or doctor if you feel
unwell.[6][7]
Store in a well-ventilated place. Keep container
P403+P233 )
tightly closed.[6]
P405 Store locked up.[6]
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| P501 | Dispose of contents/container to an approved waste disposal plant.[2][6] |

Toxicological and Physical Data

While comprehensive toxicological data is limited, the available information indicates potential

for harm. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[2]

Experimental Protocols The quantitative data presented in Safety Data Sheets (SDS) are

typically derived from standardized testing methods, such as those established by the

Organisation for Economic Co-operation and Development (OECD). However, the specific,

detailed experimental protocols used to generate this data for potassium stannate trihydrate

are not provided in the source documents.

Table 3: Acute Toxicity Data

Route Species Test Value Reference
Intravenous Mouse LD50 178 mgl/kg [8]
Oral Rat LD50 2700 mg/kg [2]
| Dermal | Rabbit/Rat | LD50 | No data available |[2] |
Table 4: Physical and Chemical Properties
Property Value
Molecular Formula K2Sn03-3H20[2][9][10]

Molecular Weight 298.95 g/mol [3][9][10]

Appearance White to off-white crystalline powder.[2][10][11]
Density 3.197 - 3.2 g/lcm? at 20-25 °C.[11][12][13]
Solubility Soluble in water; insoluble in alcohol.[2][12]
Melting Point 140 °C (decomposes).[11]

| Odor | Odorless.[2] |
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Laboratory Handling and Storage

Proper handling and storage procedures are critical to minimize risk. This involves a

combination of engineering control

s, personal protective equipment, and safe work practices.
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4. Safe Handling Procedures
(Avoid dust, contact, ingestion)
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Caption: Logical workflow for the safe laboratory handling of potassium stannate trihydrate.
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Engineering Controls:

e Work should be conducted in a well-ventilated area.[1]

o Use local exhaust ventilation or a fume hood to minimize exposure to dust.[6]
Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses with side-shields.[6][7][14] Contact
lenses should not be worn.[6]

o Hand Protection: Use neoprene or nitrile rubber gloves.[6] Gloves should be inspected
before use and disposed of properly after.[9][14]

o Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][6]

o Respiratory Protection: If ventilation is inadequate or dust formation is likely, a NIOSH-
certified N95 dust mask or equivalent respirator is recommended.[2][5]

Handling and Hygiene:

Avoid all personal contact, including inhalation of dust.[1]

Avoid dust formation during handling.[6]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[6]

Contaminated clothing should be removed and washed before reuse.[2][6]
Storage Conditions:

» Store in a cool, dry, and well-ventilated place.[1][9]

o Keep containers tightly closed when not in use.[6][14]

o Store locked up and away from incompatible materials such as strong acids and oxidizing
agents.[2][6][9] The material can decompose slowly in moist air.[6]
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Emergency and First-Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.
First-Aid Measures:

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if you feel unwell.[2][6]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove
contaminated clothing. If skin irritation occurs, seek medical advice.[2][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1][6] Remove contact lenses if present and easy to do.[6] Seek immediate
medical attention.[1][6]

 Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious
person.[6][9] Rinse the mouth with water and seek immediate medical attention.[1][9]

Fire-Fighting Measures:
» Potassium stannate trihydrate is not combustible.[1]

» Use an extinguishing agent suitable for the surrounding fire, such as water spray, dry
chemical, carbon dioxide, or alcohol-resistant foam.[9]

» Firefighters should wear self-contained breathing apparatus (SCBA) if necessary.[9]
Accidental Release Measures:

o Evacuate unnecessary personnel from the area.[6]

o Wear appropriate PPE as described in Section 3.[1]

» Avoid generating dust. Sweep or shovel the spilled solid material into a suitable container for
disposal.[6]
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Prevent the material from entering drains or public waters.[1][6] After material pickup is
complete, wash the spill site.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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